![molecular formula C14H19N3O3 B215537 N-(4-ethoxyphenyl)-2-(3-oxopiperazin-2-yl)acetamide](/img/structure/B215537.png)
N-(4-ethoxyphenyl)-2-(3-oxopiperazin-2-yl)acetamide
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Overview
Description
N-(4-ethoxyphenyl)-2-(3-oxopiperazin-2-yl)acetamide, also known as EPPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. EPPA is a piperazine derivative that has been synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, as well as advantages and limitations for lab experiments, have been studied extensively. In
Mechanism of Action
N-(4-ethoxyphenyl)-2-(3-oxopiperazin-2-yl)acetamide works by inhibiting the enzyme FAAH, which is responsible for the breakdown of endocannabinoids. By inhibiting FAAH, this compound increases the levels of endocannabinoids in the body, which can lead to therapeutic effects in various diseases. This compound has also been shown to have other mechanisms of action, including inhibition of the enzyme monoacylglycerol lipase (MAGL), which is responsible for the breakdown of another class of endocannabinoids.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including increased levels of endocannabinoids, which can lead to therapeutic effects in various diseases. This compound has also been shown to have anti-inflammatory and analgesic effects, which can be attributed to its inhibition of FAAH and MAGL. This compound has also been studied for its potential use in the treatment of anxiety and depression, as well as its effects on memory and learning.
Advantages and Limitations for Lab Experiments
N-(4-ethoxyphenyl)-2-(3-oxopiperazin-2-yl)acetamide has several advantages for lab experiments, including its specificity for FAAH and MAGL, which makes it a useful tool for studying the endocannabinoid system. This compound is also relatively stable and has a long half-life, which makes it easier to work with in lab experiments. However, this compound also has some limitations, including its low solubility in water and its potential for off-target effects at high concentrations.
Future Directions
There are several future directions for research on N-(4-ethoxyphenyl)-2-(3-oxopiperazin-2-yl)acetamide, including its potential use in the treatment of various diseases, such as pain, inflammation, anxiety, and depression. Further studies are needed to determine the optimal dosing and administration of this compound, as well as its potential side effects. This compound can also be used as a tool for studying the endocannabinoid system and its role in various physiological processes. Further research is needed to explore the potential of this compound in these areas and to identify new applications for this promising compound.
Conclusion:
In conclusion, this compound is a piperazine derivative that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound has been synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, as well as advantages and limitations for lab experiments, have been studied extensively. This compound has several potential applications in the treatment of various diseases, as well as a useful tool for studying the endocannabinoid system. Further research is needed to explore the potential of this compound in these areas and to identify new applications for this promising compound.
Synthesis Methods
N-(4-ethoxyphenyl)-2-(3-oxopiperazin-2-yl)acetamide is synthesized using a specific method that involves the reaction of piperazine-2,3-dione with 4-ethoxybenzoyl chloride in the presence of a base. This reaction results in the formation of this compound as a white solid, which can be purified and used for further studies.
Scientific Research Applications
N-(4-ethoxyphenyl)-2-(3-oxopiperazin-2-yl)acetamide has been studied extensively for its potential applications in various areas of scientific research. One of the main areas of research is its use as an inhibitor of the enzyme fatty acid amide hydrolase (FAAH). FAAH is responsible for the breakdown of endocannabinoids, which are naturally occurring compounds in the body that regulate various physiological processes. Inhibition of FAAH by this compound can lead to increased levels of endocannabinoids, which can have therapeutic effects in various diseases, including pain, inflammation, and anxiety.
properties
IUPAC Name |
N-(4-ethoxyphenyl)-2-(3-oxopiperazin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O3/c1-2-20-11-5-3-10(4-6-11)17-13(18)9-12-14(19)16-8-7-15-12/h3-6,12,15H,2,7-9H2,1H3,(H,16,19)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDZSXLUYOGYJKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)CC2C(=O)NCCN2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O3 |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.32 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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